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Compound of Interest

Compound Name: Solvent Orange 17

CAS No.: 33014-42-5

Cat. No.: B1514486

Get Quote

⚠️ STOP AND VERIFY: The "Solvent Orange" Ambiguity Trap Before opening any container,

you must validate the chemical identity. "Solvent Orange" is a nomenclature minefield where

non-toxic xanthenes are frequently confused with carcinogenic azo dyes.[1]

Use this Primary Identity Check Table to validate your specific lot:

Feature
Solvent Orange 17

(Target)

Solvent Orange 2

(High Risk)

D&C Orange 17

(Restricted)

CAS Number 33014-42-5 2646-17-5 3468-63-1

Chemical Class
Xanthene

(Brominated)

Azo (Naphthol

derivative)
Azo Pigment

Synonyms C.I. 45456
Oil Orange SS, Sudan

Orange
Pigment Orange 5

Carcinogenicity Low/Not Listed
IARC Group 2B

(Carcinogen)

Delisted by FDA

(Toxic)

Physical Form Red-Orange Powder Red Crystals Orange Powder
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Scientist’s Note: This guide focuses on Solvent Orange 17 (CAS 33014-42-5).[1][2] If your

bottle lists CAS 2646-17-5, treat it as a confirmed carcinogen and upgrade all containment

protocols to BSL-2/Chemical Carcinogen standards immediately.[1]

PART 2: HAZARD PROFILE & RISK ASSESSMENT
Chemical Nature: Solvent Orange 17 is a xanthene-based dye.[1][2] Unlike azo dyes, it does

not typically degrade into carcinogenic aromatic amines. However, it is a bioactive organic

compound often used in lipid staining and industrial coloring, implying high lipophilicity.

Primary Risks:

Inhalation (Particulate): High risk during weighing.[1] The fine powder is an irritant to the

upper respiratory tract.[1]

Solvent Synergy: The dye is biologically inert in solid form but becomes highly bioavailable

when dissolved in organic solvents (DMSO, Acetone, Chloroform). The solvent acts as a

"Trojan Horse," carrying the dye through the dermal barrier.

Static Charge: The dry powder is prone to static cling, increasing the risk of aerosolization

during transfer.[1]

PART 3: PERSONAL PROTECTIVE EQUIPMENT
(PPE) MATRIX
Do not rely on a "one-glove-fits-all" approach. The dye is the cargo; the solvent is the vehicle.

[1] Your PPE must stop the vehicle.[1]
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Operation
Phase

Solvent
System

Recommended
Glove Material

Breakthrough
Time

Scientific
Rationale

Weighing (Solid)
N/A (Dry

Powder)
Nitrile (4 mil) >480 min

Provides tactile

sensitivity;

chemical

resistance not

challenged by

dry solids.[1]

Dissolution
Ethanol /

Methanol
Nitrile (4-6 mil) >240 min

Nitrile offers

excellent

resistance to

alcohols.[1]

Dissolution
Acetone /

Ketones
Latex or Butyl <10 min (Nitrile)

Warning:

Acetone

permeates Nitrile

rapidly.[1] Use

double-gloved

Latex or Butyl for

extended

contact.[1]

Dissolution
Chloroform /

DCM
PVA or Viton N/A

Critical: Standard

Nitrile degrades

instantly in

chlorinated

solvents. Use

Laminate (Silver

Shield) liners.[1]

Respiratory & Ocular Protection[1]
Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for fine

powders that can drift around side shields.

Lungs:
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Standard: Fume Hood (Face velocity 80–100 fpm).[1]

Outside Hood: N95 or P100 Particulate Respirator.

PART 4: VISUALIZATION OF SAFETY LOGIC
Figure 1: PPE Decision Tree for Solvent Orange 17 Handling This logic gate ensures you

select the correct barrier based on the physical state of the dye.

Start: Handling Solvent Orange 17

Physical State?

Solid / Powder In Solution

PPE: Nitrile Gloves + N95 Mask
Control: Static Gun + Fume Hood Identify Solvent

Alcohols (EtOH, MeOH) Ketones (Acetone) Halogenated (DCM, CHCl3)

Use: Standard Nitrile Use: Butyl or Double Latex
(Nitrile Permeates Rapidly)

Use: Silver Shield / PVA
(Standard Gloves Fail)

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on solvent compatibility, preventing "silent

permeation" exposure.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/17550
https://www.benchchem.com/product/b1514486/docs?utm_src=pdf-body#part-1-critical-identity-verification-the-self-validating-step-1
https://www.benchchem.com/product/b1514486/docs?utm_src=pdf-body-img#part-1-critical-identity-verification-the-self-validating-step-1
https://pubchem.ncbi.nlm.nih.gov/compound/17550
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1514486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PART 5: OPERATIONAL HANDLING PROTOCOL
Step 1: The "Static-Free" Weighing Method
Problem: Solvent Orange 17 powder is light and electrostatic.[1] It tends to "jump" off spatulas,

contaminating the balance area.

Protocol:

Place the balance inside a chemical fume hood.[1]

Use an antistatic gun (e.g., Zerostat) on the weighing boat before adding the powder.[1]

Damping: Place a Kimwipe dampened with 70% ethanol next to the balance pan (not

touching it) to locally increase humidity and reduce static charge.[1]

Transfer: Use a disposable anti-static spatula.[1] Do not pour from the stock bottle.

Step 2: Dissolution & Containment[1]
Vessel: Use amber glass vials (borosilicate). Avoid plastics (polystyrene) as the solvent/dye

mix may leach or stain the plastic permanently.[1]

Secondary Containment: Always transport the solution in a polyethylene tray.[1] If the glass

breaks, the dye is contained.

Step 3: Decontamination Verification
The "White Wipe" Test: After cleaning the workspace, wipe the surface with a white Kimwipe

soaked in ethanol.

Result: Any orange residue indicates failed decontamination.[1] Repeat cleaning until the

wipe remains white.[1]

PART 6: WASTE DISPOSAL & EMERGENCY
RESPONSE
Figure 2: Waste Stream Segregation Workflow
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Generated Waste Waste Type?

Solid (Powder/Wipes)

Liquid Solution

Stream A: Solid Haz Waste
(Bagged & Tagged)

Contains Halogens?
(DCM, Chloroform)

Stream B: Organic Solvents
(High BTU Incineration)No

Stream C: Halogenated Waste
(Segregated for Treatment)

Yes

Click to download full resolution via product page

Caption: Segregation workflow to prevent mixing incompatible solvents (e.g., Acetone +

Chloroform) in the waste stream.

Disposal Protocols:

Solids: Contaminated gloves, weighing boats, and paper towels must go into Hazardous

Solid Waste (yellow bag/bin). Do not throw in regular trash.

Liquids:

Non-Halogenated: (Ethanol/Acetone mixtures) -> Red Can.[1]

Halogenated: (Chloroform/DCM mixtures) -> Separate Jerry Can.[1]

Note: Never pour dye solutions down the sink.[1] Solvent Orange 17 is persistent and can

stain municipal water treatment systems, leading to regulatory fines.

Spill Management (Small Scale < 100mL):

Isolate: Alert nearby personnel.

PPE Up: Ensure gloves match the solvent (see Matrix).[1]

Absorb: Use vermiculite or polypropylene pads.[1] Do not use paper towels for large solvent

spills as they increase flammability surface area.

Clean: Wipe area with ethanol until the "White Wipe" test passes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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